Cas no 2229668-14-6 (4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-amine)

• Product Name: 4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-amine
• CAS No: 2229668-14-6
• MF: C₉H₁₀BrN₃O₂
• MW: 272.09860086441
• CID: 6417759
• PubChem ID: 165783559
• Update Time: 2025-08-05

4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-amine
• 2229668-14-6
• EN300-1922022

• Inchi： 1S/C9H10BrN3O2/c1-6(11)2-3-8-9(13(14)15)4-7(10)5-12-8/h2-6H,11H2,1H3/b3-2+
• InChI Key： CLRPLVNJFMSNIR-NSCUHMNNSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])/C=C/C(C)N

Computed Properties

• Exact Mass: 270.99564g/mol
• Monoisotopic Mass: 270.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.7Ų

Additional information on 4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-amine

Comprehensive Overview of 4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-amine (CAS No. 2229668-14-6)

The compound 4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-amine (CAS No. 2229668-14-6) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. With its unique structural features, including a pyridine ring substituted with bromo and nitro groups, this molecule serves as a versatile intermediate for the development of novel pharmaceuticals and agrochemicals. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

One of the most compelling aspects of 4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-amine is its role in structure-activity relationship (SAR) studies. The presence of the bromo substituent at the 5-position of the pyridine ring enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. Meanwhile, the nitro group offers opportunities for further functionalization, making this compound a valuable building block for constructing complex molecular architectures. These attributes have made it a subject of interest in academic and industrial research, particularly in the context of fragment-based drug design.

In recent years, the demand for heterocyclic compounds like 4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-amine has surged, driven by the need for innovative therapeutic agents. The compound's potential in targeting protein-protein interactions (PPIs) and enzymatic pathways has been highlighted in several studies, reflecting broader industry trends toward precision medicine. Additionally, its utility in high-throughput screening (HTS) campaigns underscores its relevance in early-stage drug discovery. As the pharmaceutical industry continues to prioritize small-molecule therapeutics, this compound is poised to play a critical role in the development of next-generation treatments.

From a synthetic perspective, 4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-amine exemplifies the convergence of green chemistry principles and catalytic efficiency. Researchers are exploring sustainable methods for its preparation, such as microwave-assisted synthesis and flow chemistry, to minimize environmental impact. These approaches align with global efforts to reduce waste and energy consumption in chemical manufacturing. Furthermore, the compound's compatibility with biocatalysis and photoredox catalysis opens new avenues for eco-friendly production, addressing growing consumer and regulatory demands for sustainable practices.

The analytical characterization of 4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-amine is another area of active investigation. Advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its structure and purity, ensuring reproducibility in research applications. These methodologies are critical for maintaining the integrity of data in drug discovery pipelines and material science projects. As the compound gains traction in interdisciplinary studies, robust analytical protocols will be essential for its successful integration into various scientific workflows.

Looking ahead, the future of 4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-amine appears promising, with potential expansions into computational chemistry and artificial intelligence (AI)-driven drug design. The integration of machine learning algorithms to predict its reactivity and biological activity could accelerate its adoption in virtual screening platforms. Moreover, collaborations between academia and industry are likely to uncover new applications, reinforcing its status as a cornerstone in modern chemical research. As the scientific community continues to explore its capabilities, this compound will undoubtedly remain at the forefront of innovation.